N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide

• IUPAC Name: N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C18H27N3O3/c1-2-20(12-13-22)17(23)14-16-18(24)19-9-11-21(16)10-8-15-6-4-3-5-7-15/h3-7,16,22H,2,8-14H2,1H3,(H,19,24)
• InChI Key: NIUAJANBTXAPNL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)CC1C(=O)NCCN1CCC2=CC=CC=C2
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide, also known as N-ethylhexedrone or NEH, is a synthetic cathinone that has gained prominence in the research community due to its potential applications in the fields of pharmacology and neuroscience. NEH belongs to the class of psychoactive substances known as designer drugs, which are synthesized to mimic the effects of illicit drugs while avoiding legal restrictions.

Mechanism of Action

NEH acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in a stimulant effect, similar to that of amphetamines. NEH also acts as a monoamine oxidase inhibitor, which further increases the levels of these neurotransmitters.
Biochemical and physiological effects:
NEH has been shown to increase locomotor activity and induce hyperthermia in animal models. It also increases heart rate and blood pressure, which can lead to cardiovascular complications. NEH has been shown to have addictive properties and can lead to the development of tolerance and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

NEH has several advantages as a research tool. It is easy to synthesize and its effects on the central nervous system can be easily measured using behavioral assays and neurochemical techniques. However, NEH also has several limitations, including its potential for abuse and its lack of specificity for dopamine, norepinephrine, and serotonin transporters.

Future Directions

There are several future directions for research on NEH. One area of interest is its potential as a treatment for depression and other psychiatric disorders. Researchers are also investigating the potential use of NEH as a tool for studying the role of dopamine, norepinephrine, and serotonin in the brain. Additionally, there is interest in developing more specific and selective reuptake inhibitors that target these neurotransmitter systems.

Synthesis Methods

The synthesis of NEH involves the reaction of 2-(ethylamino)-1-phenylethanone with 2-bromo-N-(2-hydroxyethyl)piperazine in the presence of a base, followed by reduction with sodium borohydride. The resulting product is purified using column chromatography to obtain NEH in its pure form.

Scientific Research Applications

NEH has been the subject of several scientific studies due to its potential therapeutic applications. Researchers have investigated its effects on the central nervous system, including its interactions with neurotransmitters such as dopamine, serotonin, and norepinephrine. NEH has also been studied for its potential use as a treatment for depression, anxiety, and other psychiatric disorders.